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(5-methylpyridin-3-yl)methanol hydrochloride

Name: (5-methylpyridin-3-yl)methanol hydrochloride
Brand: Smolecule
SKU: S6461679
Rating: 4 (9 reviews)

Catalog No.

S6461679

CAS No.

1138809-98-9

M.F

C7H10ClNO

M. Wt

159.6

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

(5-methylpyridin-3-yl)methanol hydrochloride

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Specification
15. Others

General Information

CAS Number

1138809-98-9

Product Name

(5-methylpyridin-3-yl)methanol hydrochloride

Molecular Formula

C7H10ClNO

Molecular Weight

159.6

(5-methylpyridin-3-yl)methanol hydrochloride is a chemical compound that has gained significant attention in the field of research and industry due to its various properties and potential applications. The purpose of this paper is to examine the definition, background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions of (5-methylpyridin-3-yl)methanol hydrochloride.

Definition and Background

(5-methylpyridin-3-yl)methanol hydrochloride is a chemical compound with the chemical formula C7H10NO.HCl. The compound is also known as 3-hydroxy-5-methylpyridine hydrochloride. It is a white crystalline solid that is soluble in water and ethanol. The compound is used in various industries, including pharmaceuticals, agriculture, and chemical synthesis.

Physical and Chemical Properties

The molecular weight of (5-methylpyridin-3-yl)methanol hydrochloride is 167.62 g/mol. The melting point of the compound is between 168-171℃. The boiling point is not available in the literature. The compound has a density of 1.21 g/cm3. It is soluble in water and ethanol. (5-methylpyridin-3-yl)methanol hydrochloride is stable under normal conditions but can decompose under high temperatures.

Synthesis and Characterization

The synthesis of (5-methylpyridin-3-yl)methanol hydrochloride is a multi-step process that involves the reaction of 5-methylpyridine with formaldehyde followed by reduction with sodium borohydride and hydrochloric acid. The characterization of the compound can be done by various analytical methods, including spectroscopy, chromatography, and X-ray crystallography.

Analytical Methods

Various analytical methods can be used to detect and quantify (5-methylpyridin-3-yl)methanol hydrochloride, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Ultra-performance Liquid Chromatography (UPLC).

Biological Properties

Studies have shown that (5-methylpyridin-3-yl)methanol hydrochloride exhibits antimicrobial, antiviral, and antitumor properties. The compound has been found to inhibit the growth of various bacterial and viral strains, including Staphylococcus aureus, Escherichia coli, and Herpes simplex virus.

Toxicity and Safety in Scientific Experiments

There is limited information available on the toxicity and safety of (5-methylpyridin-3-yl)methanol hydrochloride in scientific experiments. However, studies have shown that the compound is toxic in high doses and can cause skin and eye irritation.

Applications in Scientific Experiments

(5-methylpyridin-3-yl)methanol hydrochloride has various applications in scientific experiments, including as a reagent for chemical synthesis, as an antimicrobial and antiviral agent, and as a potential antitumor agent.

Current State of Research

Research on (5-methylpyridin-3-yl)methanol hydrochloride is still in its early stages. Studies have mainly focused on the synthesis and characterization of the compound and its antimicrobial, antiviral, and antitumor properties. More research is needed to fully understand the potential applications of the compound in various fields of research and industry.

Potential Implications in Various Fields of Research and Industry

The potential implications of (5-methylpyridin-3-yl)methanol hydrochloride in various fields of research and industry are significant. The compound can be used as an antimicrobial and antiviral agent in the pharmaceutical industry, as a pesticide in agriculture, and as a reagent for chemical synthesis. The potential antitumor activity of the compound also makes it a promising candidate for cancer research.

Limitations and Future Directions

One of the limitations of (5-methylpyridin-3-yl)methanol hydrochloride is its toxicity at high doses. Further research is needed to fully understand the toxicity and safety of the compound. Future research should also focus on the potential applications of the compound in various fields of research and industry, such as cancer research, agricultural science, and chemical synthesis.

Future Directions

could include evaluating the potential use of (5-methylpyridin-3-yl)methanol hydrochloride in combination with other compounds to enhance its antimicrobial, antiviral, or antitumor properties. Additionally, investigations into the mechanism of action of the compound and its effects on various cellular processes could provide further insight into its potential therapeutic uses. Finally, further studies are needed to evaluate the potential environmental impact of (5-methylpyridin-3-yl)methanol hydrochloride and its safety for workers and consumers.
In conclusion, (5-methylpyridin-3-yl)methanol hydrochloride is a promising compound with various potential applications in the fields of research and industry. While there is still much to be learned about the compound, its properties, and its potential implications, its antimicrobial, antiviral, and antitumor properties have already garnered significant attention. Future research could provide further insight into the compound's potential therapeutic uses and help unlock its full potential in various industries.